Ethoxy-thioacetic acid amide

• IUPAC Name: 2-ethoxyethanethioamide
• InChI: InChI=1S/C4H9NOS/c1-2-6-3-4(5)7/h2-3H2,1H3,(H2,5,7)
• InChI Key: RDWYVXBZSGQAQN-UHFFFAOYSA-N
• Canonical SMILES: CCOCC(=S)N
• Molecular Formula: C4H9NOS
• Molecular Weight: 119.19 g/mol

Description

Ethoxy-thioacetic acid amide is a chemical compound that contains 15 bonds in total, including 6 non-H bonds, 1 multiple bond, 3 rotatable bonds, 1 double bond, and 1 ether (aliphatic). It is an amide, which is an amine that has a single attached carbonyl group.

Synthesis Analysis

The synthesis of amides is extremely important given the ubiquitous presence of this motif in biological systems, as well as in the pharmaceutical industry. A general strategy was developed for the one-pot synthesis of aryl or alkyl thioamide from variously substituted aryl methanol or their formate esters, in the presence of amides and elemental sulfur.

Molecular Structure Analysis

The molecular structure of ethoxy-thioacetic acid amide is based on the ball-and-stick model which displays both the three-dimensional position of the atoms and the bonds between them. The amide functional group is planar - the carbon, oxygen, nitrogen, and the first atom of each of the R groups on carbon and nitrogen lie in the same plane.

Chemical Reactions Analysis

Amides are synthetically versatile, capable of taking part in a wide range of different transformations, especially when subjected to electrochemical conditions. Thioacids – synthons for amide bond formation and ligation reactions: assembly of peptides and peptidomimetics.

Physical And Chemical Properties Analysis

Most amides are solids at room temperature; the boiling points of amides are much higher than those of alcohols of similar molar mass. Amides of five or fewer carbon atoms are soluble in water.

Mechanism of Action

The mechanism of action of amides involves nucleophilic attack on the carbonyl. The synthesis of α-amino thioacids and peptide thioacids and their applications in chemoselective amide bond formation, ligation of peptides/proteins/glycopeptides and synthesis of peptidomimetics are reviewed.

Future Directions

The synthesis of amides is extremely important given the ubiquitous presence of this motif in biological systems, as well as in the pharmaceutical industry, where it is estimated that amide preparation is the most common chemical reaction employed. As such, greener routes to this motif have long been a vital research goal. The current resurgence of electrosynthesis has led to new and more sustainable syntheses of (and using) amides to be published in recent times.